Cas no 1955547-57-5 (1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride)
1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- ([1-(2-METHOXYETHYL)-1H-BENZIMIDAZOL-2-YL]METHYL)AMINE DIHYDROCHLORIDE
- 1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride
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- MDL: MFCD16660434
- Inchi: 1S/C11H15N3O.ClH/c1-15-7-6-14-10-5-3-2-4-9(10)13-11(14)8-12;/h2-5H,6-8,12H2,1H3;1H
- InChI Key: WMMTVIWUQQVZCK-UHFFFAOYSA-N
- SMILES: C(N1C(=NC2=CC=CC=C12)CN)COC.Cl
1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-237469-0.05g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 0.05g |
$142.0 | 2024-06-19 | |
| Enamine | EN300-237469-0.1g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 0.1g |
$211.0 | 2024-06-19 | |
| Enamine | EN300-237469-0.25g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 0.25g |
$301.0 | 2024-06-19 | |
| Enamine | EN300-237469-0.5g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 0.5g |
$488.0 | 2024-06-19 | |
| Enamine | EN300-237469-1.0g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 1.0g |
$628.0 | 2024-06-19 | |
| Enamine | EN300-237469-2.5g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 2.5g |
$1230.0 | 2024-06-19 | |
| Enamine | EN300-237469-5.0g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 5.0g |
$1821.0 | 2024-06-19 | |
| Enamine | EN300-237469-10.0g |
[1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-yl]methanamine dihydrochloride |
1955547-57-5 | 95% | 10.0g |
$2701.0 | 2024-06-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01018750-1g |
([1-(2-Methoxyethyl)-1h-benzimidazol-2-yl]methyl)amine dihydrochloride |
1955547-57-5 | 95% | 1g |
¥2639.0 | 2023-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01018750-5g |
([1-(2-Methoxyethyl)-1h-benzimidazol-2-yl]methyl)amine dihydrochloride |
1955547-57-5 | 95% | 5g |
¥7644.0 | 2023-03-12 |
1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride
1-(2-Methoxyethyl)-1H-1,3-Benzodiazol-2-ylmethanamine Dihydrochloride: A Comprehensive Overview
The compound 1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride, identified by the CAS number 1955547-57-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their diverse applications in drug development. The structure of this compound is characterized by a benzodiazole ring system with a methoxyethyl substituent, making it a unique derivative with potential bioactivity.
Recent studies have highlighted the importance of benzodiazole derivatives in various therapeutic areas. The presence of the methoxyethyl group in this compound introduces additional functionality, which can enhance its pharmacokinetic properties. Researchers have explored the synthesis of this compound through multi-step reactions, including nucleophilic substitutions and cyclizations, which are critical for achieving high purity and yield.
In terms of biological activity, 1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride has shown promising results in preliminary assays. Its ability to interact with specific receptors makes it a potential candidate for drug development in areas such as neurology and oncology. For instance, recent findings suggest that this compound may exhibit anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases.
The synthesis of this compound involves several key steps that require precise control over reaction conditions. The use of dihydrochloride salt form is advantageous as it improves solubility and stability, making it easier to handle during downstream processes. Researchers have also investigated the stereochemistry of this compound, which is crucial for understanding its pharmacological activity.
From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the standards required for preclinical studies.
In conclusion, 1-(2-methoxyethyl)-1H-1,3-benzodiazol-2-ylmethanamine dihydrochloride represents a valuable addition to the arsenal of benzodiazole derivatives with potential therapeutic applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments in various medical fields.
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